BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of 2-
Vinylphenyl acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Vinylphenyl acetate

Cat. No.: B1631519

In-Depth Technical Guide: 2-Vinylphenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Vinylphenyl acetate, a specific
isomer of vinylphenyl acetate. Due to the limited availability of in-depth technical data for the 2-
isomer, this document also draws contextual information from related compounds and general
chemical principles. It is crucial to note that much of the readily available literature pertains to
the 4-vinylphenyl acetate isomer, and care must be taken to distinguish between these
compounds in experimental design and data interpretation.

Core Chemical and Physical Data

The fundamental chemical identifiers and properties of 2-Vinylphenyl acetate are summarized
below. This information is essential for procurement, handling, and experimental planning.

Property Value Source
CAS Number 63600-35-1 [1]
Molecular Formula C10H1002 [1]
Molecular Weight 162.19 g/mol [1]

Acetic Acid 2-Vinylphenyl
Synonyms
Ester, 2-Acetoxystyrene
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It is important to distinguish 2-Vinylphenyl acetate from its isomers, which possess different
chemical and physical properties and may behave differently in biological and chemical

systems.
Isomer CAS Number
2-Vinylphenyl acetate 63600-35-1
4-Vinylphenyl acetate 2628-16-2
Vinyl phenyl acetate 18120-64-4

Isomeric Distinction of Vinylphenyl Acetates

The following diagram illustrates the structural differences between 2-Vinylphenyl acetate and
its common isomer, 4-Vinylphenyl acetate, as well as the related compound, Vinyl phenyl
acetate. Understanding these structural distinctions is critical for predicting reactivity and
biological activity.

Isomeric Structures of Vinylphenyl Acetates
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Caption: Structural relationship of 2-Vinylphenyl acetate and its isomers.

Experimental Protocols: A Generalized Approach
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Detailed experimental protocols specifically for 2-Vinylphenyl acetate are not extensively
documented in publicly available literature. However, a general workflow for its synthesis can
be inferred from standard organic chemistry principles, particularly the esterification of a phenol
and the subsequent manipulation of a related functional group to generate the vinyl moiety.

The diagram below outlines a logical, generalized workflow for the synthesis of a vinylphenyl
acetate from a corresponding hydroxybenzaldehyde. This is a representative pathway and
would require optimization for the specific synthesis of the 2-isomer.
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Generalized Synthetic Workflow for Vinylphenyl Acetate

Start:
2-Hydroxybenzaldehyde

Step 1: Acetylation
(Acetic Anhydride, Base)

'

Intermediate:
2-Formylphenyl acetate

'

Step 2: Wittig Reaction
(Methyltriphenylphosphonium bromide, Base)

Product:
2-Vinylphenyl Acetate

Step 3: Purification
(Column Chromatography)

Step 4: Characterization
(NMR, MS, IR)

Final Product
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Caption: A generalized synthetic workflow for vinylphenyl acetates.
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Applications and Biological Activity

2-Vinylphenyl acetate is classified as a drug intermediate for the synthesis of various active
compounds[1]. However, specific details regarding its applications in drug development and its
biological activity are not well-documented in the available literature.

In contrast, the broader class of vinyl acetate monomers and their polymers, such as ethylene-
vinyl acetate (EVA), have established applications in the biomedical field. These include use in
drug delivery systems and as materials with antimicrobial properties when combined with active
agents. It is plausible that 2-Vinylphenyl acetate could serve as a monomer for the creation of
novel polymers with specific functionalities, though further research is required to explore this
potential.

Conclusion

2-Vinylphenyl acetate is a distinct chemical entity with the CAS number 63600-35-1 and a
molecular weight of 162.19 g/mol . While it is commercially available and identified as a drug
intermediate, there is a notable lack of in-depth, publicly available research on its specific
chemical properties, detailed experimental protocols, and biological activities. Researchers and
drug development professionals should exercise caution and not conflate the properties and
activities of 2-Vinylphenyl acetate with its more extensively studied isomer, 4-Vinylphenyl
acetate. The development of novel applications for 2-Vinylphenyl acetate will necessitate
foundational research to characterize its reactivity, polymerization potential, and biological
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631519#cas-number-and-molecular-weight-of-2-
vinylphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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